1,8-Dihydro-8,8-dimethylpyrano[2,3]quinolin-2-one
Overview
Description
1,8-Dihydro-8,8-dimethylpyrano[2,3]quinolin-2-one is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
- Catalyst-Free Synthesis for Antibacterial Activity : Research highlighted the catalyst-free one-pot synthesis of chromeno quinolines with antibacterial activity against a range of bacterial strains, showcasing the potential pharmaceutical applications of related compounds (Vasamsetty et al., 2017).
- Aza-Diels-Alder Reaction for Heterocycle Formation : The aza-Diels-Alder reaction was employed to synthesize dihydro-3H-chromeno-[3,4-b][4,7]phenanthrolin-3-one and chromeno[4,3-b]pyrano[3,2-f]quinolin-3(13H)-one derivatives, contributing to the development of bioactive polycyclic heterocycles (Majumdar et al., 2011).
Biological Activities
- Anticancer Properties : N-phenyl-1H-pyrazolo[3,4-b]quinolin-4-amines, a series derived from related structural motifs, demonstrated potent apoptosis-inducing effects in cancer cell lines, suggesting the potential for developing new anticancer agents (Zhang et al., 2008).
- Antibacterial Activity : Compounds synthesized through one-pot condensation methods, including dimethyl-dihydro-7H-chromeno[3,2-h]quinolin-8(9H)-one derivatives, were screened for antibacterial activity, revealing promising results against various bacterial species (Vasamsetty et al., 2017).
Material Science and Organic Chemistry
- Microwave-assisted Synthesis : The use of microwave irradiation facilitated the efficient synthesis of pyrazolo[4,3-f]quinolin-7-one derivatives via multi-component reactions, highlighting advances in synthetic methodologies that can be applied to similar compounds (Peng et al., 2009).
- Regioselective Synthesis Techniques : Research into the regioselective synthesis of annulated quinoline and pyridine derivatives using silver-catalyzed cycloisomerization demonstrates the versatility of these compounds in forming bioactive molecules (Majumdar et al., 2011).
Properties
IUPAC Name |
8,8-dimethyl-1H-pyrano[2,3-h]quinolin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c1-14(2)8-7-10-11(17-14)5-3-9-4-6-12(16)15-13(9)10/h3-8H,1-2H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRWYXVGRIHXUHX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C=CC2=C(O1)C=CC3=C2NC(=O)C=C3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10449289 | |
Record name | 8,8-Dimethyl-1,8-dihydro-2H-pyrano[2,3-h]quinolin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10449289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
200814-17-1 | |
Record name | 8,8-Dimethyl-1,8-dihydro-2H-pyrano[2,3-h]quinolin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10449289 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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